Cas no 2229539-10-8 (2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine)

• Product Name: 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine
• CAS No: 2229539-10-8
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 6420223
• PubChem ID: 165974995
• Update Time: 2025-06-08

2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine
• 2,2-difluoro-3-[2-(pyrrolidin-1-yl)phenyl]propan-1-amine
• EN300-1952009
• 2229539-10-8

• Inchi： 1S/C13H18F2N2/c14-13(15,10-16)9-11-5-1-2-6-12(11)17-7-3-4-8-17/h1-2,5-6H,3-4,7-10,16H2
• InChI Key： MDQBOYKZZYOXBT-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=CC=1N1CCCC1)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine

Introduction to 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine (CAS No: 2229539-10-8)

2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine, identified by the CAS number 2229539-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The structural features of this molecule, particularly the presence of fluoro substituents and a pyrrolidine moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine involve sophisticated organic chemistry techniques, including multi-step reactions and precise functional group transformations. The introduction of fluorine atoms into the molecular framework is a strategic choice, as fluorine can modulate the electronic properties and metabolic stability of the compound. This modification is often employed in drug design to enhance binding affinity and improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine and biological targets. These studies have revealed that the compound exhibits binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in various biological pathways. For instance, preliminary computational studies indicate that this molecule may interact with targets involved in inflammation and immune response, making it a candidate for further exploration in immunomodulatory therapies.

The pyrrolidine ring in the structure of 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine is another critical feature that contributes to its biological activity. Pyrrolidine scaffolds are widely recognized for their presence in numerous bioactive molecules, including drugs that have been successfully commercialized. The nitrogen atom in the pyrrolidine ring can form hydrogen bonds with biological targets, enhancing the compound's ability to interact with proteins and nucleic acids. This property makes it particularly valuable in the design of small-molecule inhibitors and agonists.

In vitro studies have begun to explore the pharmacological potential of 2,2-difluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The fluoro substituents are believed to enhance the compound's ability to penetrate cell membranes, while the pyrrolidine moiety facilitates specific interactions with intracellular targets. These findings warrant further investigation into its potential as an anticancer agent.

Additionally, research has indicated that 2,2-difluoro-3-2-(pyrrolidin-1-ylo phenylpropan - 1 - amine) may exhibit anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, including autoimmune disorders and cardiovascular conditions. By modulating inflammatory pathways, this compound could potentially offer therapeutic benefits in these areas. Preclinical studies are ongoing to evaluate its efficacy and safety profile in animal models.

The synthesis of 2229539 - 10 - 8 involves careful consideration of reaction conditions and purification techniques to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework efficiently. These methods not only improve the synthetic route but also enhance scalability for future industrial applications.

From a regulatory perspective, the development of new pharmaceutical compounds like 2229539 - 10 - 8 must adhere to stringent guidelines set by global health authorities. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards for clinical use. Regulatory submissions include detailed documentation on synthesis, characterization, preclinical data, and proposed clinical trials.

The future prospects for 2229539 - 10 - 8 are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. As our understanding of biological mechanisms continues to evolve, compounds like 2229539 - 10 - 8 may play a crucial role in next-generation therapeutics.